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Compound of Interest

Compound Name: Ethyl methyl oxalate

Cat. No.: B13419269

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: Specific safety data for ethyl methyl oxalate (CAS No. 615-52-1) is limited. This
guide incorporates data from the closely related and structurally similar compound, diethyl
oxalate (CAS No. 95-92-1), to provide a comprehensive overview of handling precautions for
short-chain dialkyl oxalates. Researchers should always consult the most current Safety Data
Sheet (SDS) for the specific chemical they are using.

Chemical Identification and Properties

Ethyl methyl oxalate is an ester used as a reagent in organic synthesis.[1] Understanding its
physical and chemical properties is fundamental to its safe handling.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C5H804 [21[3][4]
Molecular Weight 132.11 g/mol [2][3]
CAS Number 615-52-1 [11[2][4]
Appearance Colorless liquid [51[6]
Boiling Point ~174 °C (estimate) [4117]
) ) -41 °C / -41.8 °F (for Diethyl
Melting Point [8]
Oxalate)
_ 76 °C / 168.8 °F (for Diethyl
Flash Point [81[9]
Oxalate)
Density ~1.156 g/mL [4107]
Solubility in Water Insoluble [5161[8]

| Vapor Density | Heavier than air |[5][10] |

Hazard Identification and Classification

Ethyl methyl oxalate and similar dialkyl oxalates are classified as hazardous. The primary

hazards include oral toxicity and serious eye irritation. It is a combustible liquid.[9][11]

Table 2: Hazard Classification (Representative for Diethyl Oxalate)

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.chemicalbook.com/msds/ethyl-methyl-oxalate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-oxalate
https://www.chembk.com/en/chem/ethyl%20methyl%20oxalate
https://www.chemicalbook.com/msds/ethyl-methyl-oxalate.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-methyl-oxalate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB33340661.htm
https://www.chemicalbook.com/msds/ethyl-methyl-oxalate.htm
https://www.chembk.com/en/chem/ethyl%20methyl%20oxalate
https://cameochemicals.noaa.gov/chemical/3442
https://pubchem.ncbi.nlm.nih.gov/compound/7268
https://www.chembk.com/en/chem/ethyl%20methyl%20oxalate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+methyl+oxalate
https://www.fishersci.fr/store/msds?partNumber=11471838&countryCode=FR&language=en
https://www.fishersci.fr/store/msds?partNumber=11471838&countryCode=FR&language=en
https://www.fishersci.com/store/msds?partNumber=AC159180250&countryCode=US&language=en
https://www.chembk.com/en/chem/ethyl%20methyl%20oxalate
https://www.stenutz.eu/chem/solv6%20(2).php?name=ethyl+methyl+oxalate
https://cameochemicals.noaa.gov/chemical/3442
https://pubchem.ncbi.nlm.nih.gov/compound/7268
https://www.fishersci.fr/store/msds?partNumber=11471838&countryCode=FR&language=en
https://cameochemicals.noaa.gov/chemical/3442
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0901.pdf
https://www.benchchem.com/product/b13419269?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC159180250&countryCode=US&language=en
https://www.spectrumchemical.com/media/sds/D2365_AGHS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13419269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Hazard Classification Details

Acute Toxicity, Oral (Category 4), Serious
GHS Classification Eye Irritation (Category 2), Combustible
Liquid (Category 4)[9][11]

H302: Harmful if swallowed. H319: Causes
Hazard Statements serious eye irritation. H227: Combustible liquid.
[11][12]

P264, P270, P280, P301+P312,

Precautionary Statements
P305+P351+P338[11][12]

| NFPA 704 Rating | Health: 2, Flammability: 2, Instability: O |

» Health (2): Can cause temporary incapacitation or residual injury.

o Flammability (2): Must be moderately heated before ignition can occur.[10]
e Instability (0): Normally stable.[10]

Contact can irritate the skin and eyes.[10] Breathing the vapors can irritate the nose and throat.
[10] High exposure may lead to systemic effects, including kidney damage, due to hydrolysis to
oxalic acid.[10][13]

Experimental Protocols and Toxicological Data

Toxicological data is primarily derived from studies on the analogue, diethyl oxalate. These
studies follow standardized protocols (e.g., OECD Test Guidelines) to assess the substance's
toxicity.

Key Experimental Methodologies

» Acute Oral Toxicity (e.g., OECD TG 401/420): This test evaluates the short-term effects of a
single oral dose. Rats are typically used, and the LD50 (the dose lethal to 50% of the test
population) is determined. Signs of toxicity observed in studies with diethyl oxalate included
disturbed respiration and kidney damage.[13]
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e Acute Dermal Toxicity (e.g., OECD TG 402): This protocol assesses the toxicity of a
substance applied to the skin. For diethyl oxalate, the LD50 in rats was found to be >2000
mg/kg bw, indicating low acute dermal toxicity.[13]

o Eye Irritation/Corrosion (e.g., OECD TG 405): This test, often conducted on rabbits,
assesses the potential for a substance to cause eye damage. Diethyl oxalate is classified as
causing serious eye irritation.[9][11][12]

» Biodegradability (e.g., OECD TG 301D): This experiment measures the extent to which a
chemical is broken down by microorganisms. Diethyl oxalate is considered readily
biodegradable, although it does not meet the 10-day time window criterion.

Table 3: Toxicological and Ecotoxicological Data (for Diethyl Oxalate)

Classification/

Endpoint Species Value Reference
Result
Acute Oral Harmful if
Rat 400 mg/kg [13]
LD50 swallowed

Acute Dermal

Rat >2000 mg/k Low toxicit 13
L D50 g/kg Yy [13]
Eye Irritation Rabbit - Serious Irritant [O1[11][12]
Toxicity to Fish ) ] Harmful to
Oryzias latipes 27 mg/L (96 h) o
(LC50) aquatic life
Toxicity to ) Harmful to
i Daphnia magna 15 mg/L (48 h) o
Daphnia (EC50) aquatic life

| Biodegradability | - | 67.9% (28 d) | Readily biodegradable | |

Handling, Storage, and Personal Protection

Safe handling and storage are critical to minimizing exposure risks in a laboratory setting. This
involves a combination of engineering controls, safe work practices, and appropriate personal
protective equipment (PPE).
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Engineering Controls

» Ventilation: Handle in a well-ventilated area.[2][12] Use a chemical fume hood or local
exhaust ventilation where there is a potential for vapor or aerosol generation.[10][11]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[9][10]

Safe Handling Practices

» Avoid contact with skin, eyes, and clothing.[11][14]

Do not breathe vapors or mists.[12]

Keep away from heat, sparks, open flames, and other ignition sources.[9][11]

Ground all equipment when handling to prevent static discharge.[5][11]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[10][12]

Storage

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][11]

» Keep away from incompatible materials such as strong oxidizing agents, acids, and bases.
[9][15]

e The material is moisture-sensitive.[9][15]

Table 4: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Wear chemical safety goggles or a face
Eye/Face Protection shield (conforming to EN166 or 29 CFR
1910.133).[9][16]

Wear appropriate protective gloves (e.g., nitrile
Skin Protection rubber) and a lab coat or other protective

clothing to prevent skin exposure.[9][10][16]

| Respiratory Protection | Not typically required with adequate ventilation. If ventilation is

insufficient or in case of emergency, use an approved vapor respirator (e.g., NIOSH/MSHA
approved).[11][15] |

Emergency Procedures

Prompt and correct response to emergencies such as spills, fires, or personnel exposure is

crucial.

First Aid Measures

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration, but do not use mouth-to-mouth resuscitation.[2][11] Seek
immediate medical attention.[2][11]

Skin Contact: Immediately remove all contaminated clothing.[2] Wash the affected area with
soap and plenty of water for at least 15 minutes.[9][10][15] Seek medical attention if irritation
persists.[9][11]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15-30 minutes,
occasionally lifting the upper and lower eyelids.[9][10][15] Remove contact lenses if present
and easy to do.[9][11] Seek immediate medical attention.[9][10]

Ingestion: Do NOT induce vomiting.[2][15] Rinse the mouth with water. If the person is
conscious, give 2-4 cupfuls of water or milk.[15] Call a poison control center or doctor
immediately.[2][11]
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or water spray.[2][10][16]

e Unsuitable Media: Do not use a heavy water stream.[12]

e Specific Hazards: The substance is combustible.[10] Vapors are heavier than air and may
travel to an ignition source and flash back.[10] Containers may explode when heated.[9][10]
Fire will produce irritating and toxic gases, including carbon monoxide and carbon dioxide.[5]
[9][16]

» Protective Actions: Firefighters should wear self-contained breathing apparatus (SCBA) and
full protective gear.[2][9] Use water spray to cool fire-exposed containers.[10]

Accidental Release Measures

o Personal Precautions: Evacuate unnecessary personnel.[12] Eliminate all ignition sources.[5]
[10] Ensure adequate ventilation.[2][11] Wear appropriate PPE.[2][11]

o Environmental Precautions: Prevent the material from entering drains, sewers, or waterways.

[2][5]

o Containment and Cleanup: Stop the leak if it can be done without risk.[5] Absorb the spill
with an inert material such as vermiculite, dry sand, or earth, and place it in a suitable,
closed container for disposal.[10][15]

Visualized Workflows and Procedures

To aid researchers, the following diagrams illustrate key safety workflows.
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Preparation & Handling
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Caption: General laboratory handling workflow for ethyl methyl oxalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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